Cas no 88141-21-3 (3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]-, hydrazone)

• Product Name: 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]-, hydrazone
• CAS No: 88141-21-3
• MF: C₉H₁₁N₅S
• MW: 221.282139062881
• CID: 643460
• PubChem ID: 13046519
• Update Time: 2025-04-19

3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]-, hydrazone Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one, 1,2-dihydro-5-[(phenylmethyl)thio]-, hydrazone
• (3-benzylsulfanyl-1H-1,2,4-triazol-5-yl)hydrazine
• DTXSID30516260
• 3-(Benzylsulfanyl)-5-hydrazinyl-1H-1,2,4-triazole
• 88141-21-3

• Inchi： 1S/C9H11N5S/c10-12-8-11-9(14-13-8)15-6-7-4-2-1-3-5-7/h1-5H,6,10H2,(H2,11,12,13,14)
• InChI Key： PMFVMKAMNAOMLL-UHFFFAOYSA-N
• SMILES： S(C1=NNC(NN)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 221.07351655g/mol
• Monoisotopic Mass: 221.07351655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 105Ų